Cas no 149739-32-2 (3-(2-Fluorophenyl)-1H-pyrazole)

• Product Name: 3-(2-Fluorophenyl)-1H-pyrazole
• CAS No: 149739-32-2
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD00973917
• CID: 100107
• PubChem ID: 2774734
• Update Time: 2025-04-18

3-(2-Fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(2-fluorophenyl)-
• 3-(2-Fluorophenyl)-1H-pyrazole
• 3-(2-fluorophenyl)pyrazole
• 3-(o-fluorophenyl)pyrazole
• AC1MCOUX
• AC1Q4L2K
• CTK7C2354
• CTK8F4592
• SureCN2277157
• 5-(2-fluorophenyl)-1H-pyrazole
• 1H-Pyrazole,3-(2-fluorophenyl)-(9CI)
• 1H-Pyrazole, 3-(2-fluorophenyl)-
• PZNGOFHHOGORBU-UHFFFAOYSA-N
• 3-(2-Fluoro-Phenyl)-1H-Pyrazole
• SBB087600
• SCHEMBL21324986
• DTXSID20379189
• SCHEMBL2277157
• AKOS009157726
• MFCD00973917
• 3-(2-FLUOROPHENYL)-2H-PYRAZOLE
• PS-6967
• CS-0126508
• 149739-32-2
• SY346710
• DB-267921

• MDL： MFCD00973917
• Inchi： 1S/C9H7FN2/c10-8-4-2-1-3-7(8)9-5-6-11-12-9/h1-6H,(H,11,12)
• InChI Key： PZNGOFHHOGORBU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC=NN1

Computed Properties

• Exact Mass: 162.05932639g/mol
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2

Experimental Properties

• Melting Point: 58-61℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles